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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl acrylate

Cat. No.: B1293535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4,6-Tribromophenyl acrylate (TBPA),

a brominated acrylic monomer with significant applications in materials science. This document

consolidates key chemical and physical properties, detailed experimental protocols for its

synthesis and polymerization, and an exploration of its potential toxicological pathways based

on current understanding of brominated flame retardants.

Core Data and Properties
2,4,6-Tribromophenyl acrylate is a white crystalline solid primarily utilized as a reactive flame

retardant in the synthesis of various polymers. Its high bromine content contributes to the

flame-retardant properties of the resulting materials.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,4,6-
Tribromophenyl acrylate.
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Property Value Source(s)

CAS Number 3741-77-3 [1][2]

Molecular Formula C₉H₅Br₃O₂ [1][2]

Molecular Weight 384.85 g/mol [1]

Appearance
White to almost white

crystalline powder
[2]

Melting Point 78-79 °C [1]

Boiling Point 380.8 °C at 760 mmHg [1]

Density 2.1 g/cm³ [1]

Flash Point 184.1 °C [1]

Refractive Index 1.611 [1]

Solubility Soluble in toluene Kowa American Corporation

Purity >98.0% (GC) [2]

Spectral Data
While specific spectral data from experimental studies are not readily available in the public

domain, predicted Nuclear Magnetic Resonance (NMR) data can be a useful reference for

researchers.

Spectrum Prediction

¹H NMR
Predicted spectra are available through

chemical databases.

¹³C NMR
Predicted spectra are available through

chemical databases.

Experimental Protocols
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This section details the experimental procedures for the synthesis and polymerization of 2,4,6-
Tribromophenyl acrylate.

Synthesis of 2,4,6-Tribromophenyl Acrylate
The synthesis of 2,4,6-Tribromophenyl acrylate is typically achieved through the esterification

of 2,4,6-tribromophenol with acryloyl chloride in the presence of a base to neutralize the

hydrochloric acid byproduct.

Reaction Scheme:
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2,4,6-Tribromophenol

Acryloyl Chloride

2,4,6-Tribromophenyl Acrylate

HCl

+ Triethylamine
- Triethylamine hydrochloride

Reaction Preparation

Polymerization

Isolation and Purification

Dissolve TBPA and Initiator in Solvent

Degas the Solution

Heat to Reaction Temperature

Maintain under Inert Atmosphere

Precipitate Polymer in Non-solvent

Filter and Wash

Dry under Vacuum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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